![molecular formula C18H17BrN4O2S B2457186 (Z)-3-allyl-2-(2-(4-nitrophenyl)hydrazono)-4-phenyl-2,3-dihydrothiazole hydrobromide CAS No. 301649-10-5](/img/structure/B2457186.png)
(Z)-3-allyl-2-(2-(4-nitrophenyl)hydrazono)-4-phenyl-2,3-dihydrothiazole hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a thiazole derivative. Thiazoles are a class of organic compounds that include a five-membered C3NS ring. The thiazole ring is notable for its versatility and ubiquity . The presence of the nitrophenyl group and the hydrazone linkage suggests that this compound could have potential applications in various fields, including medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiazole ring, an allyl group, a phenyl ring, a hydrazone linkage, and a nitrophenyl group . These functional groups could confer specific chemical properties to the compound.Chemical Reactions Analysis
Thiazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of both electron-rich (due to the nitrogen atom) and electron-poor (due to the sulfur atom) sites on the ring . The presence of the nitrophenyl group and the hydrazone linkage could also influence the reactivity of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the polar nitrophenyl group and the hydrazone linkage could enhance the compound’s solubility in polar solvents .Mechanism of Action
Target of Action
Thiazole and thiosemicarbazone derivatives, which are structurally similar to this compound, are known to have potential anticancer activity with a mechanism of action related to inhibition of matrix metallo-proteinases, kinases, and anti-apoptotic bcl2 family proteins .
Mode of Action
Based on the structural similarity to thiazole and thiosemicarbazone derivatives, it can be inferred that the compound may interact with its targets (matrix metallo-proteinases, kinases, and anti-apoptotic bcl2 family proteins) and inhibit their function, leading to potential anticancer activity .
Biochemical Pathways
Given the potential targets, it can be inferred that the compound may affect pathways related to cell proliferation, apoptosis, and cell signaling, which are crucial in cancer progression .
Result of Action
Based on the potential anticancer activity, it can be inferred that the compound may induce cell death (apoptosis) in cancer cells, inhibit cell proliferation, and disrupt cell signaling pathways .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-nitro-N-[(Z)-(4-phenyl-3-prop-2-enyl-1,3-thiazol-2-ylidene)amino]aniline;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2S.BrH/c1-2-12-21-17(14-6-4-3-5-7-14)13-25-18(21)20-19-15-8-10-16(11-9-15)22(23)24;/h2-11,13,19H,1,12H2;1H/b20-18-; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVOWUIJBVJDBJA-GQQUDWLYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=CSC1=NNC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN\1C(=CS/C1=N\NC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.